N-(4-bromophenyl)-4-nitro-1H-pyrazole-3-carboxamide

• Molecular Formula: C10H7BrN4O3
• Molecular Weight: 311.09 g/mol
• IUPAC Name: N-(4-bromophenyl)-4-nitro-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C10H7BrN4O3/c11-6-1-3-7(4-2-6)13-10(16)9-8(15(17)18)5-12-14-9/h1-5H,(H,12,14)(H,13,16)
• InChI Key: RKPKBDYUWISQLL-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1NC(=O)C2=C(C=NN2)[N+](=O)[O-])Br

Description

N-(4-bromophenyl)-4-nitro-1H-pyrazole-3-carboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as BAY 11-7082 and is a potent inhibitor of NF-κB, a transcription factor that plays a crucial role in inflammation and immune responses.

Mechanism of Action

BAY 11-7082 inhibits the activation of NF-κB by blocking the phosphorylation of IκBα, a protein that inhibits NF-κB. This results in the accumulation of IκBα, which prevents the translocation of NF-κB to the nucleus and the subsequent activation of target genes.
Biochemical and Physiological Effects:
BAY 11-7082 has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and immune responses in various cell types, including macrophages, dendritic cells, and T cells. It has also been shown to inhibit the growth and survival of cancer cells by inducing apoptosis and reducing cell proliferation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using BAY 11-7082 in lab experiments is its potent inhibitory effect on NF-κB. This allows researchers to study the role of NF-κB in various biological processes and diseases. However, one of the limitations of using BAY 11-7082 is its potential off-target effects, which may affect other signaling pathways and biological processes.

Future Directions

There are several future directions for the study of BAY 11-7082. One area of research is the development of more specific and potent inhibitors of NF-κB. Another area of research is the identification of the downstream targets of NF-κB and their role in various biological processes and diseases. Additionally, the potential use of BAY 11-7082 in the treatment of various diseases, including cancer and inflammatory disorders, warrants further investigation.
Conclusion:
In conclusion, BAY 11-7082 is a potent inhibitor of NF-κB that has been extensively studied for its potential applications in scientific research. Its inhibitory effect on NF-κB makes it a valuable tool for studying the role of NF-κB in various biological processes and diseases. However, its potential off-target effects and limitations in lab experiments should be taken into consideration. Further research on BAY 11-7082 and its potential applications in the treatment of various diseases is warranted.

Synthesis Methods

The synthesis of BAY 11-7082 involves the reaction of 4-bromoaniline with 4-nitrobenzoyl chloride in the presence of triethylamine to yield 4-bromo-N-(4-nitrobenzoyl)aniline. This compound is then reacted with ethyl acetoacetate and hydrazine hydrate to yield N-(4-bromophenyl)-4-nitro-1H-pyrazole-3-carboxamide. The overall yield of this synthesis method is around 30%, and the purity of the final product can be improved through recrystallization.

Scientific Research Applications

BAY 11-7082 has been extensively studied for its potential applications in scientific research. One of the major areas of research is inflammation and immune responses. NF-κB is a transcription factor that plays a crucial role in regulating the expression of genes involved in inflammation and immune responses. BAY 11-7082 has been shown to inhibit the activation of NF-κB, thereby reducing inflammation and immune responses.